4-(4-hydroxy-3-methoxybenzylidene)-5-methyl-2-(3-methylphenyl)-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: (4Z)-4-[(4-hydroxy-3-methoxyphenyl)methylidene]-5-methyl-2-(3-methylphenyl)pyrazol-3-one
• InChI: InChI=1S/C19H18N2O3/c1-12-5-4-6-15(9-12)21-19(23)16(13(2)20-21)10-14-7-8-17(22)18(11-14)24-3/h4-11,22H,1-3H3/b16-10-
• InChI Key: VUMMYYJJFKVJIE-YBEGLDIGSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)C(=CC3=CC(=C(C=C3)O)OC)C(=N2)C
• Isomeric SMILES: CC1=CC(=CC=C1)N2C(=O)/C(=C\C3=CC(=C(C=C3)O)OC)/C(=N2)C
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

The compound is a pyrazolone derivative. Pyrazolones are a class of compounds that contain a five-membered ring with two nitrogen atoms and a ketone group. They are known for their diverse pharmacological activities, including anti-inflammatory, analgesic, and antipyretic properties.

Molecular Structure Analysis

The compound contains a pyrazolone ring, a benzylidene group (a form of a stilbene), and a 3-methylphenyl group. It also has a hydroxy group and a methoxy group attached to the benzylidene ring.

Chemical Reactions Analysis

Pyrazolones can undergo a variety of chemical reactions, including condensation reactions, substitutions, and redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some pyrazolones act by inhibiting the enzyme cyclooxygenase, thereby reducing the production of prostaglandins and providing an anti-inflammatory effect.

Safety and Hazards

The safety and hazards associated with the compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions.